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Compound of Interest

Methyl azepane-3-carboxylate
Compound Name:

hydrochloride
CAS No.: 198959-48-7
Cat. No.: B3113973

Get Quote

Executive Summary & Chemical Profile[1]

Methyl azepane-3-carboxylate hydrochloride is a specialized amino acid ester derivative
often employed as a scaffold in medicinal chemistry (e.g., peptide mimetics, macrocyclic
synthesis). Proper disposal is critical not only for regulatory compliance but to prevent
environmental contamination by bioactive amine intermediates.

This guide provides an authoritative, self-validating protocol for the handling and disposal of
this compound, moving beyond generic advice to address the specific chemical properties of

azepane esters.

Compound Ildentification
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Parameter Detail
Chemical Name Methyl azepane-3-carboxylate hydrochloride
CAS Number 198959-48-7

Molecular Formula

Molecular Weight 193.67 g/mol

Physical State Solid (White to off-white powder)
Solubility Soluble in water, methanol, DMSO
Key Hazards Warning (H302, H315, H319, H335)

Hazard Assessment & Compatibility Logic

To ensure safety, you must understand the why behind the disposal steps. This compound
contains three functional groups that dictate its handling:

e Secondary Amine (Salt Form): The hydrochloride salt stabilizes the amine. Crucial: Do not
mix with strong bases (NaOH, KOH) during disposal accumulation. Neutralization liberates
the free amine, which increases volatility, odor, and flammaubility risks.

o Methyl Ester: Susceptible to hydrolysis. In acidic or basic aqueous waste streams, this will
degrade into the corresponding amino acid (azepane-3-carboxylic acid). While less toxic, the
hydrolysis process can generate heat and pressure in sealed containers.

o Hydrochloride: The compound is acidic.[1] It is incompatible with strong oxidizers (e.qg.,
bleach, nitric acid), which can react with the amine moiety to form toxic N-chloramines or
nitrosamines.

Storage Rule: Store waste in High-Density Polyethylene (HDPE) or Glass containers. Avoid
metal containers due to potential corrosion from the chloride ion.

Decision Matrix: Disposal Workflow

The following diagram illustrates the logical flow for categorizing and disposing of methyl
azepane-3-carboxylate hydrochloride waste.
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Waste Generation

Determine Waste State

Solid Waste Liquid Waste Contaminated Debris
(Pure compound, expired) (Reaction mixtures, mother liquor) (Gloves, Weigh boats)

Halogenated Solvent?

Yes (DCM, Chloroform)

Segregate: Toxic/lrritant Organic

Container D:

No (MeOH, Ethyl Acetate) Solid Hazardous Debris

Container A: Container B: Container C:
Solid Hazardous Waste Halogenated Organic Liquid Non-Halogenated Organic Liquid

Label: 'Hazardous Waste'
List: Methyl azepane-3-carboxylate HCI

Transfer to EHS/Waste Contractor
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Figure 1: Operational decision tree for segregating azepane ester waste streams.

Step-by-Step Disposal Protocols
Scenario A: Solid Waste (Expired or Excess Reagent)
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Objective: Prevent dust generation and environmental leaching.

PPE Requirement: Nitrile gloves (double gloved recommended), lab coat, safety glasses,
and N95 particulate respirator or fume hood operation.

o Container Selection: Use a wide-mouth HDPE jar designated for "Solid Hazardous Waste."
o Transfer:

o Place the original container inside the waste jar if possible.

o If transferring powder, do so inside a fume hood to capture dust.
e Labeling:

o Tag as Hazardous Waste.

o Chemical Name: "Methyl azepane-3-carboxylate hydrochloride."[2][3][1][4][5][6]

o Hazard Checkboxes: Toxic, Irritant.[3][7][8][9]

o Prohibited: Do NOT dissolve in water for drain disposal. This compound is harmful to aquatic
life (H412 implied for amines) and regulated under local sewer codes.

Scenario B: Liquid Waste (Reaction Mixtures)

Objective: Prevent solvent incompatibility and pressure buildup.
e Solvent Identification: Determine the primary solvent.

o Halogenated: (DCM, Chloroform) -> Segregate to Halogenated Waste.

o Non-Halogenated: (Methanol, DMF, DMSO) -> Segregate to Non-Halogenated Waste.
e pH Check: If the solution was quenched with acid or base, check pH.

o ldeal Range: pH 4-9.
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o Action: If extremely acidic (pH < 2) or basic (pH > 10), neutralize slowly before adding to
the main waste carboy to prevent exothermic reactions in the drum.

o Accumulation: Add the solution to the appropriate carboy. Cap tightly immediately after
addition.

Scenario C: Empty Containers

Objective: Decontaminate packaging to allow for recycling or trash disposal (RCRA "RCRA
Empty" Standard).

e Triple Rinse:

o Add a solvent capable of dissolving the residue (Methanol or Water) to the bottle (approx.
10% volume).

o Shake well.
o Pour rinsate into the Liquid Hazardous Waste container.
o Repeat 3 times.
o Deface Label: Cross out the chemical name and hazard warnings.

» Disposal: Place the rinsed, uncapped bottle in the glass recycling or trash, depending on
institutional policy.

Emergency Spill Response Procedures
In the event of a spill, immediate action is required to minimize exposure.
Spill Response Logic:

e Solid Spill: Avoid creating dust.[3][8][9] Do not dry sweep.

e Liquid Spill: Absorb and contain.
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Figure 2: Immediate response workflow for laboratory spills.

Regulatory Compliance (US Focus)

e RCRA Classification: This compound is not explicitly P-listed or U-listed. However, it is
classified as Hazardous Waste due to toxicity characteristics.

» Waste Code: If mixed with flammable solvents (Methanol/Acetone), use DOO1. If mixed with
halogenated solvents, use FO02/F003. If solid only, label as "Toxic Organic Solid."

» Drain Disposal:Strictly Prohibited. The compound's amine functionality and biological activity
potential make it unsuitable for municipal wastewater treatment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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